5-Bromo-2-(2-pyrrolidin-1-yl-ethoxy)-pyrimidine

• IUPAC Name: 5-bromo-2-(2-pyrrolidin-1-ylethoxy)pyrimidine
• InChI: InChI=1S/C10H14BrN3O/c11-9-7-12-10(13-8-9)15-6-5-14-3-1-2-4-14/h7-8H,1-6H2
• InChI Key: DQEXXZUJQBREPE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)CCOC2=NC=C(C=N2)Br
• Molecular Formula: C10H14BrN3O
• Molecular Weight: 272.14 g/mol

Description

5-Bromo-2-(2-pyrrolidin-1-yl-ethoxy)-pyrimidine is a useful research compound. Its molecular formula is C10H14BrN3O and its molecular weight is 272.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a solution of N-2-hydroxyethylpyrrolidine (0.9 ml, 7.71 mmol) and 5-bromo-2-chloropyrimidine (1.2 g, 6.20 mmol), in DMF (7 ml), was added sodium hydride (60% in mineral oil, 0.35 g, 8.75 mmol). The mixture was stirred, under argon, at ambient temperature for 1 hour, before being heated to 90° C. and stirred for a further hour. The reaction mixture was then partitioned between ethyl acetate and water. The organics were separated, dried over magnesium sulfate and evaporated to dryness. The resultant oil was purified by flash chromatography on silica, eluting with an increasing gradient of methanol in dichloromethane (which contained 1% aqueous ammonia solution, 0.88 M) to give the title compound (640 mg, 38%); NMR Spectrum: (CDCl3) 1.76 (m, 4H), 2.39 (m, 4H), 3.90 (t, 2H), 4.48 (t, 2H), 8.50 (s, 2H); Mass Spectrum: M+H+ 272.

Synthesis routes and methods II

Procedure details

50 mg (1.15 mmol, 60%) NaH are added to a solution of 0.17 mL (1.38 mmol) N-(2-hydroxyethyl)pyrrolidine in 10 mL THF at RT. The reaction solution is stirred for 15 min at RT and then 200 mg (1.03 mmol) 5-bromo-2-chloropyrimidine are added. The solution is stirred for 16 h at RT. 10 mL water are added and the aqueous phase is extracted with 20 mL EtOAc. The organic phase is dried over Na2SO4 and the solvent is eliminated i.vac. Further purification is carried out by column chromatography on silica gel (DCM/MeOH/NH3 9:1:0.1).